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Compound of Interest

Compound Name: t-Butylsilane

Cat. No.: B15483781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-tert-butylsilane, a sterically hindered organosilane, is a versatile reagent in organic

synthesis. Its bulky tert-butyl groups confer unique reactivity and selectivity, making it a

valuable tool in various chemical transformations, including reductions, silylations, and as a

precursor for other organosilicon compounds. This guide provides an in-depth overview of the

physical properties of di-tert-butylsilane, detailed experimental protocols for their

determination, and examples of its synthetic applications.

Physical and Chemical Properties
Di-tert-butylsilane is a colorless liquid at room temperature. The following table summarizes its

key physical and chemical properties.
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Property Value Reference

Chemical Formula C₈H₂₀Si --INVALID-LINK--

Molecular Weight 144.33 g/mol --INVALID-LINK--

Density 0.729 g/mL at 25 °C --INVALID-LINK--

Boiling Point 129-130 °C --INVALID-LINK--

Melting Point -38 °C --INVALID-LINK--

Flash Point -2.22 °C (closed cup) --INVALID-LINK--

Refractive Index n20/D 1.42 --INVALID-LINK--

Vapor Pressure

The vapor pressure has been

measured over the

temperature range of 241 K to

288 K and can be described by

the Antoine equation.

--INVALID-LINK--

CAS Number 30736-07-3 --INVALID-LINK--

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is crucial for the safe handling, application, and

process design involving di-tert-butylsilane. The following sections provide detailed, step-by-

step protocols for measuring its key physical constants.

Boiling Point Determination (Capillary Method)[1][2][3]
[4][5]
This method relies on the principle that the boiling point is the temperature at which the vapor

pressure of the liquid equals the surrounding atmospheric pressure.

Apparatus:

Thiele tube or other heating bath (e.g., oil bath)
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Thermometer

Small test tube

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

Place a few milliliters of di-tert-butylsilane into the small test tube.

Invert the capillary tube (sealed end up) and place it inside the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Clamp the thermometer and test tube assembly in the Thiele tube, making sure the heat-

transfer fluid (e.g., mineral oil) is above the level of the sample but below the opening of the

test tube.

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn into

the capillary tube. Record this temperature.

Melting Point Determination[6][7][8][9][10]
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For substances that are liquid at room temperature, the melting point is determined by cooling

the substance until it solidifies and then gently heating it until it melts.

Apparatus:

Melting point apparatus or a cooling bath (e.g., dry ice/acetone)

Thermometer

Small test tube or capillary tube

Procedure:

Place a small amount of di-tert-butylsilane in a small test tube or capillary tube.

Cool the sample in a cooling bath until it completely solidifies.

Place the solidified sample in a melting point apparatus or allow it to warm up slowly in a

controlled temperature bath.

The melting point is the temperature at which the first drop of liquid appears, and the melting

range is the span of temperature from the first appearance of liquid to the complete

liquefaction of the solid.

Density Measurement (Pycnometer Method)[11][12][13]
[14][15]
A pycnometer is a flask with a specific, accurately known volume, used for the precise

determination of the density of a liquid.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermostatic water bath
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Procedure:

Clean and thoroughly dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on an analytical balance and record the mass (m₁).

Fill the pycnometer with di-tert-butylsilane, ensuring there are no air bubbles. Insert the

stopper, allowing excess liquid to be expelled through the capillary.

Wipe the outside of the pycnometer dry.

Place the filled pycnometer in a thermostatic water bath set to a specific temperature (e.g.,

25 °C) until it reaches thermal equilibrium.

Remove the pycnometer from the bath, dry the exterior, and weigh it. Record the mass (m₂).

Empty and clean the pycnometer. Fill it with a reference liquid of known density at the same

temperature (e.g., deionized water) and repeat the weighing process (m₃).

Calculate the volume of the pycnometer using the mass and known density of the reference

liquid.

Calculate the density of di-tert-butylsilane using the formula: Density = (m₂ - m₁) / Volume.

Flash Point Determination (Pensky-Martens Closed-Cup
Method - ASTM D93)[16][17][18][19][20]
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

Apparatus:

Pensky-Martens closed-cup tester

Heat source

Stirrer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15483781?utm_src=pdf-body
https://www.benchchem.com/product/b15483781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ignition source (e.g., gas flame or electric igniter)

Procedure:

Fill the test cup of the Pensky-Martens apparatus with di-tert-butylsilane to the specified

level.

Place the lid on the cup and begin heating and stirring at the rates specified in the ASTM

D93 standard.

As the temperature approaches the expected flash point, apply the ignition source at regular

temperature intervals by dipping it into the vapor space of the cup.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a distinct flash inside the cup. Record this

temperature.

Refractive Index Measurement (Abbe Refractometer)[21]
[22][23][24][25]
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Apparatus:

Abbe refractometer

Light source (typically a sodium lamp)

Constant temperature water bath

Procedure:

Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled

water).

Ensure the prisms of the refractometer are clean and dry.
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Place a few drops of di-tert-butylsilane onto the surface of the measuring prism.

Close the prisms and allow the sample to reach the desired temperature by circulating water

from the constant temperature bath.

Adjust the light source and the refractometer's controls to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs of the eyepiece.

Read the refractive index directly from the instrument's scale.

Vapor Pressure Determination (Static Method)[26][27]
[28][29][30]
This method involves measuring the pressure of the vapor in equilibrium with the liquid at a

specific temperature in a closed system.

Apparatus:

A thermostated sample cell connected to a pressure measuring device (manometer) and a

vacuum line.

Procedure:

Introduce a sample of di-tert-butylsilane into the sample cell.

Degas the sample by repeated freeze-pump-thaw cycles to remove any dissolved air.

Isolate the sample cell from the vacuum line.

Bring the sample cell to the desired temperature using the thermostat.

Allow the system to reach equilibrium, where the pressure reading stabilizes.

Record the stabilized pressure as the vapor pressure at that temperature.

Repeat the measurement at different temperatures to obtain the vapor pressure curve.

Synthetic Applications and Reaction Pathways
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Di-tert-butylsilane is a valuable reagent in several types of organic reactions. Below are

examples of its applications with corresponding reaction diagrams.

Dehydrogenative Coupling with Aniline[31][32]
Di-tert-butylsilane reacts with aniline in the presence of a supported gold catalyst to form 1,1-

di-tert-butyl-N-phenylsilanamine. This reaction is a dehydrogenative coupling, where a new Si-

N bond is formed with the elimination of hydrogen gas.

Di-tert-butylsilane

1,1-di-tert-butyl-N-phenylsilanamineAniline H₂Byproduct

Supported Gold Catalyst

Catalyst

Click to download full resolution via product page

Caption: Dehydrogenative coupling of di-tert-butylsilane and aniline.

Dehydrocoupling of Benzyl Alcohol[31][32]
Di-tert-butylsilane can be used for the dehydrocoupling of benzyl alcohol in the presence of a

sodium hydroxide catalyst to yield benzyloxy di-tert-butylsilane. This reaction proceeds via the

formation of a silicon-oxygen bond.

Di-tert-butylsilane

Benzyloxy di-tert-butylsilaneBenzyl Alcohol H₂Byproduct

NaOH

Catalyst
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Click to download full resolution via product page

Caption: Dehydrocoupling of di-tert-butylsilane and benzyl alcohol.

Silylation of an Alkyne[31][32]
Di-tert-butylsilane can be used to silylate terminal alkynes, such as 2-propyn-1-ylcyclohexane,

in the presence of an alkali metal hydroxide catalyst. This reaction forms a new silicon-carbon

bond.

Di-tert-butylsilane

Di-tert-butyl(3-cyclohexylprop-1-yn-1-yl)silane2-Propyn-1-ylcyclohexane

Alkali Metal Hydroxide

Catalyst

Click to download full resolution via product page

Caption: Silylation of 2-propyn-1-ylcyclohexane with di-tert-butylsilane.

Conclusion
This technical guide has provided a detailed overview of the physical properties of di-tert-
butylsilane, along with comprehensive experimental protocols for their determination. The

unique reactivity of this organosilane, driven by its sterically demanding tert-butyl groups,

makes it a valuable reagent in modern organic synthesis. The provided examples of its

synthetic applications illustrate its utility in forming silicon-nitrogen, silicon-oxygen, and silicon-

carbon bonds, highlighting its importance for researchers and professionals in the fields of

chemistry and drug development.

To cite this document: BenchChem. [Di-tert-butylsilane: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483781#t-butylsilane-physical-properties-and-data]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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